Cas no 1258650-15-5 (6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride)

• Product Name: 6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• CAS No: 1258650-15-5
• CID: 4582923
• Update Time: 2025-05-20

6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

Additional information on 6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride: A Comprehensive Overview

The compound 6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride (CAS No. 1258650-15-5) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolinones, which are known for their diverse biological activities. The presence of an aminoethyl group at the 6-position of the tetrahydroquinolinone ring introduces unique chemical and pharmacological properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of tetrahydroquinolinones as scaffolds for drug discovery. The aminoethyl group in this compound plays a crucial role in modulating its interactions with biological targets. For instance, the amino group can act as a hydrogen bond donor or acceptor, enhancing the molecule's ability to bind to proteins or enzymes. This property is particularly valuable in designing bioactive molecules with high specificity and affinity.

The synthesis of 6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride involves a multi-step process that typically starts with the preparation of the tetrahydroquinolinone core. The introduction of the aminoethyl group is achieved through alkylation or reductive amination techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For example, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are essential for studying stereochemical effects on biological activity.

From a pharmacological perspective, 6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride has shown promising results in preclinical studies. It exhibits potential anti-inflammatory and neuroprotective activities due to its ability to modulate key signaling pathways involved in inflammation and neuronal damage. Additionally, this compound has been investigated for its role as a potential inhibitor of certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease.

The structural versatility of this compound allows for further modifications to enhance its bioavailability and efficacy. For instance, researchers have explored the incorporation of additional functional groups or the use of prodrug strategies to improve its pharmacokinetic profile. These efforts are driven by the need to develop more effective therapeutic agents with fewer side effects.

In conclusion, 6-(1-aminoethyl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride represents a valuable addition to the arsenal of bioactive molecules being studied for their therapeutic potential. Its unique structure and promising biological activities make it a focal point for ongoing research in drug discovery and development.